Cas no 1099597-43-9 (1-Chloro-2-fluoro-3,4-bis-(trifluoromethyl)benzene)

• Product Name: 1-Chloro-2-fluoro-3,4-bis-(trifluoromethyl)benzene
• CAS No: 1099597-43-9
• MF: C₈H₂ClF₇
• MW: 266.543305873871
• MDL: MFCD11226663
• CID: 3047071
• PubChem ID: 45790596
• Update Time: 2025-06-09

1-Chloro-2-fluoro-3,4-bis-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-2-fluoro-3,4-bis-(trifluoromethyl)benzene
• CS-0335392
• MFCD11226663
• BBL102326
• AKOS005255928
• STL556126
• ZTB59743
• 1099597-43-9
• 4-Chloro-3-fluoro-1,2-bis(trifluoromethyl)benzene
• 1-chloro-2-fluoro-3,4-bis(trifluoromethyl)benzene

• MDL： MFCD11226663
• Inchi： 1S/C8H2ClF7/c9-4-2-1-3(7(11,12)13)5(6(4)10)8(14,15)16/h1-2H
• InChI Key： RSGXVUJZLLOLMX-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(C(F)(F)F)C(C(F)(F)F)=C1F

Computed Properties

• Exact Mass: 265.9733249g/mol
• Monoisotopic Mass: 265.9733249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Additional information on 1-Chloro-2-fluoro-3,4-bis-(trifluoromethyl)benzene

Professional Introduction to 1-Chloro-2-fluoro-3,4-bis-(trifluoromethyl)benzene (CAS No. 1099597-43-9)

1-Chloro-2-fluoro-3,4-bis-(trifluoromethyl)benzene (CAS No. 1099597-43-9) is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, characterized by its chloro, fluoro, and trifluoromethyl substituents, exhibits distinct chemical reactivity and functional versatility, making it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of 1-Chloro-2-fluoro-3,4-bis-(trifluoromethyl)benzene consists of a benzene ring substituted with a chlorine atom at the 1-position, a fluorine atom at the 2-position, and two trifluoromethyl groups at the 3 and 4 positions. This specific arrangement imparts a high degree of electron-withdrawing effect, which influences its interaction with biological targets. The presence of multiple fluorine atoms enhances the compound's lipophilicity and metabolic stability, attributes that are highly desirable in drug design.

In recent years, the pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. Fluorine atoms can modulate pharmacokinetic properties such as absorption, distribution, metabolism, excretion, and toxicity (ADMET), thereby improving drug efficacy and safety. 1-Chloro-2-fluoro-3,4-bis-(trifluoromethyl)benzene serves as a versatile building block for synthesizing novel therapeutic agents targeting various diseases. Its incorporation into drug candidates has been explored in the development of small-molecule inhibitors for enzymes and receptors involved in cancer, inflammation, and infectious diseases.

One of the most compelling aspects of this compound is its utility in medicinal chemistry due to its ability to serve as a precursor for more complex molecules. The chloro and fluoro substituents provide reactive sites for further functionalization via nucleophilic aromatic substitution or cross-coupling reactions. For instance, palladium-catalyzed coupling reactions can be employed to introduce additional aryl or heteroaryl groups, expanding the structural diversity of derivatives. Additionally, the trifluoromethyl groups can be further modified through halogen exchange or reduction reactions to yield other valuable motifs.

The agrochemical sector has also benefited from the use of 1-Chloro-2-fluoro-3,4-bis-(trifluoromethyl)benzene. Fluorinated compounds are known to exhibit enhanced pesticidal activity due to their improved binding affinity to biological targets. Researchers have leveraged this compound to develop novel herbicides and fungicides that offer greater efficacy and environmental compatibility compared to traditional chemistries. The trifluoromethyl group, in particular, is known to increase the bioactivity of agrochemicals by stabilizing transition states during enzyme-catalyzed reactions.

Recent advancements in computational chemistry have further facilitated the exploration of 1-Chloro-2-fluoro-3,4-bis-(trifluoromethyl)benzene's potential applications. Molecular modeling studies have been conducted to predict its interactions with biological targets at an atomic level. These simulations have provided insights into how structural modifications can enhance binding affinity and selectivity. By integrating experimental data with computational predictions, researchers can design more effective derivatives with optimized pharmacological profiles.

The synthesis of 1-Chloro-2-fluoro-3,4-bis-(trifluoromethyl)benzene itself represents a challenge that requires careful optimization of reaction conditions. Traditional synthetic routes often involve multi-step processes that require specialized equipment and reagents. However, recent innovations in synthetic methodologies have streamlined these procedures, making it more feasible to produce this compound on an industrial scale. Continuous flow chemistry techniques have been particularly advantageous in improving yield and purity while reducing waste generation.

The environmental impact of fluorinated compounds has been a topic of considerable discussion. While these molecules offer numerous benefits in terms of biologic activity and stability, their persistence in the environment raises concerns about long-term ecological effects. To address these issues, researchers are actively exploring greener synthetic routes that minimize the use of hazardous reagents and byproducts. Additionally, efforts are underway to develop biodegradable fluorinated compounds that can degrade into non-toxic species under natural conditions.

In conclusion, 1-Chloro-2-fluoro-3,4-bis-(trifluoromethyl)benzene (CAS No. 1099597-43-9) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse functionalization strategies, making it a valuable intermediate for developing novel bioactive molecules. As research continues to uncover new synthetic methods and applications for this compound, its role in advancing therapeutic and agricultural solutions is expected to grow even further.